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Compound of Interest

Compound Name: L-Histidine dihydrochloride

Cat. No.: B1606233

For researchers, scientists, and drug development professionals, L-Histidine dihydrochloride
is a crucial reagent with diverse applications. This guide provides a comprehensive overview of
its fundamental properties, experimental applications, and its role in biological systems.

L-Histidine dihydrochloride is the salt form of the essential amino acid L-Histidine, supplied
as a white crystalline powder. Its enhanced stability and solubility in aqueous solutions make it
a preferred choice over its free amino acid counterpart in many experimental and
pharmaceutical formulations.[1]

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of L-Histidine dihydrochloride is
essential for its effective use in research. Key quantitative data are summarized in the table
below.
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Property Value References
Molecular Formula CeHoN3O2 - 2HCI [2]

Molecular Weight 228.08 g/mol [2][3]

CAS Number 1007-42-7, 6027-02-7 [2113114]

White to off-white crystalline
Appearance _ [1]
solid or powder

Melting Point 240-245 °C (decomposes) [5]

Solubility in Water Freely soluble [61[7]

o 1.80 (Carboxyl), 6.04
pKa Values (of L-Histidine) ) ) [8]
(Imidazole), 9.33 (Amino)

Applications in Research and Drug Development

L-Histidine dihydrochloride's unique properties, particularly the imidazole side chain with its
pKa near physiological pH, make it an invaluable tool in various research domains.

1. Buffering Agent in Biopharmaceutical Formulations:

The imidazole ring of histidine has a pKa of approximately 6.0, which allows it to act as an
effective buffer in the physiologically relevant pH range.[9] This is critical for maintaining the
stability and solubility of therapeutic proteins, such as monoclonal antibodies (mAbs), by
preventing aggregation and precipitation.[10]

2. Cell Culture Media Supplement:

As an essential amino acid, L-Histidine is a standard component of cell culture media,
supporting protein and peptide biosynthesis for robust cell growth. Non-animal sourced L-
Histidine dihydrochloride is often used in biomanufacturing to avoid the risk of viral
contamination.[11]

3. Metal lon Chelation:
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L-Histidine dihydrochloride can chelate metal ions like copper and zinc.[12] This property is
leveraged to prevent metal-catalyzed oxidation and degradation of proteins and to stabilize
enzymes in vitro, ensuring accurate measurement of their activity.[10][12]

4. Precursor in Metabolic and Signaling Studies:

L-Histidine is a precursor to several important biological molecules, including histamine, a key
mediator of inflammation, and carnosine, a dipeptide found in muscle tissue.[9][13]
Researchers use L-Histidine to study these metabolic pathways and their roles in health and
disease.

Experimental Protocols

Preparation of a Histidine Buffer (0.1 M, pH 6.0):

This protocol outlines the preparation of a standard histidine buffer, a common application in
protein-based research.
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Buffer Preparation

Weigh L-Histidine dihydrochloride

Dissolve in deionized water

Adjust pH to 6.0 with NaOH

Bring to final volume

Sterile filter (0.22 pm)

Store at 4°C

Click to download full resolution via product page
Workflow for preparing a 0.1 M Histidine buffer at pH 6.0.

Methodology:

* Weighing: Accurately weigh 2.28 g of L-Histidine dihydrochloride (MW = 228.08 g/mol ) for
a final volume of 100 mL.

¢ Dissolving: Dissolve the powder in approximately 80 mL of high-purity, deionized water in a
beaker with a magnetic stirrer.
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e pH Adjustment: Place a calibrated pH electrode in the solution. Slowly add a concentrated
sodium hydroxide (NaOH) solution dropwise while monitoring the pH. Continue until the pH
reaches 6.0.

¢ Final Volume: Transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a
small amount of deionized water and add the rinsing to the flask. Add deionized water to the
100 mL mark.

 Sterilization: For applications requiring sterility, pass the buffer through a 0.22 um syringe
filter into a sterile container.

o Storage: Store the buffer at 4°C. For long-term storage, aliquoting and freezing may be
considered.

Role in Biological Signaling Pathways

L-Histidine is a precursor to histamine, a biogenic amine that plays a pivotal role in
inflammatory and allergic responses, as well as acting as a neurotransmitter.
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Histamine Synthesis and Signaling

L-Histidine

Histidine Decarboxylase

Histamine

H1 Receptor H2 Receptor H3 Receptor
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Cellular Response
(e.g., Inflammation, Gastric Acid Secretion)

Click to download full resolution via product page

Simplified pathway of L-Histidine conversion to histamine and its subsequent signaling.

The conversion of L-Histidine to histamine is catalyzed by the enzyme histidine decarboxylase.
[9] Histamine then exerts its effects by binding to one of four G protein-coupled receptors (H1,
H2, H3, and H4), each triggering distinct downstream signaling cascades that lead to a variety

of physiological responses. This pathway is a major target for drug development, particularly for
anti-inflammatory and anti-allergic therapies.

Conclusion

L-Histidine dihydrochloride is a versatile and indispensable compound in the researcher's
toolkit. Its well-defined physicochemical properties, coupled with its biological significance,
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make it a cornerstone of applications ranging from biopharmaceutical formulation to
fundamental cell biology research. A comprehensive understanding of its characteristics and
appropriate handling is paramount to achieving reliable and reproducible experimental
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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